Cas no 1950-69-2 (4-TOLUENESULPHONYL BROMIDE)
4-TOLUENESULPHONYL BROMIDE structure
Product Name:4-TOLUENESULPHONYL BROMIDE
CAS No:1950-69-2
MF:C7H7BrO2S
MW:235.098280191422
MDL:MFCD00461454
CID:42223
PubChem ID:10130885
Update Time:2025-04-18
4-TOLUENESULPHONYL BROMIDE Chemical and Physical Properties
Names and Identifiers
-
- 4-Toluenesulfonyl bromide
- Tosylbromide
- 4-methylbenzenesulfonyl bromide
- P-METHYL BENZENESULFOBROMIDE
- 4-methyl-benzenesulfonyl bromide
- Benzenesulfonylbromide,4-methyl
- para-methylbenzenesulfonyl bromide
- p-methylbenzenesulfonyl bromide
- p-toluenesulphonylbromide
- p-Tolylsulfonyl bromide
- p-Tosyl bromide
- DTXSID20436044
- p-toluenesulfonyl bromide
- NTSFJZORNYYLFW-UHFFFAOYSA-N
- CS-0238690
- EN300-199428
- 1950-69-2
- AKOS015914769
- 4-methylbenzene-1-sulfonyl bromide
- 4-methylbenzene-1-sulfonylbromide
- tosyl bromide
- SCHEMBL1153998
- 4-TOLUENESULPHONYL BROMIDE
-
- MDL： MFCD00461454
- Inchi： 1S/C7H7BrO2S/c1-6-2-4-7(5-3-6)11(8,9)10/h2-5H,1H3
- InChI Key： NTSFJZORNYYLFW-UHFFFAOYSA-N
- SMILES： BrS(C1C=CC(C)=CC=1)(=O)=O
Computed Properties
- Exact Mass: 233.93500
- Monoisotopic Mass: 233.93501g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 209
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 42.5Ų
Experimental Properties
- Melting Point: 92-95 ºC
- PSA: 42.52000
- LogP: 3.15940
4-TOLUENESULPHONYL BROMIDE Customs Data
- HS CODE：2904909090
- Customs Data：
China Customs Code:
2904909090Overview:
2904909090 Sulfonation of other hydrocarbons\nitrification\Nitrosative derivative(Whether halogenated or not). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2904909090 sulphonated, nitrated or nitrosated derivatives of hydrocarbons, whether or not halogenated VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%
4-TOLUENESULPHONYL BROMIDE Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A885383-10mg |
4-TOLUENESULPHONYL BROMIDE |
1950-69-2 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | A885383-50mg |
4-TOLUENESULPHONYL BROMIDE |
1950-69-2 | 50mg |
$ 160.00 | 2022-06-07 | ||
| TRC | A885383-100mg |
4-TOLUENESULPHONYL BROMIDE |
1950-69-2 | 100mg |
$ 230.00 | 2022-06-07 | ||
| Apollo Scientific | OR315744-250mg |
4-Toluenesulphonyl bromide |
1950-69-2 | 95% | 250mg |
£245.00 | 2024-05-25 | |
| Apollo Scientific | OR315744-500mg |
4-Toluenesulphonyl bromide |
1950-69-2 | 95% | 500mg |
£425.00 | 2024-05-25 | |
| Apollo Scientific | OR315744-1g |
4-Toluenesulphonyl bromide |
1950-69-2 | 95% | 1g |
£595.00 | 2024-05-25 | |
| Enamine | EN300-199428-1g |
4-methylbenzene-1-sulfonyl bromide |
1950-69-2 | 95% | 1g |
$528.0 | 2023-09-16 | |
| Enamine | EN300-199428-5g |
4-methylbenzene-1-sulfonyl bromide |
1950-69-2 | 95% | 5g |
$1530.0 | 2023-09-16 | |
| Enamine | EN300-199428-10g |
4-methylbenzene-1-sulfonyl bromide |
1950-69-2 | 95% | 10g |
$2269.0 | 2023-09-16 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1309360-50mg |
4-Methylbenzene-1-sulfonyl bromide |
1950-69-2 | 95% | 50mg |
￥2721 | 2023-04-15 |
4-TOLUENESULPHONYL BROMIDE Related Literature
-
Shi-Hui Shi,Yi-Fan Yao,Jiao He,Hao-Yu Li,Shao-Jie Han,Le-Le Zhang,Yu Zhao Org. Biomol. Chem. 2023 21 1903
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